1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H21N5O2/c24-18(14-16-15-4-1-2-5-17(15)25-20-16)22-11-8-21(9-12-22)10-13-23-7-3-6-19-23/h1-7H,8-14H2
• InChI Key: SOXUGWWXTLMXHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CC=N2)C(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol
• CAS No.: 1334375-15-3

Description

1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethanone is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activity

1-(4-(2-((1-(3,4-difluorophenyl)-1H-pyrazol-3-yl)methoxy)ethyl)piperazin-1-yl)ethanone (EST64454), a σ1 receptor antagonist clinical candidate for pain management, showcases significant aqueous solubility and permeability, suggesting its classification as a BCS class I compound. It demonstrates high metabolic stability across species, an adequate pharmacokinetic profile in rodents, and antinociceptive properties in mouse models, indicating its potential in pain management applications Díaz et al., 2020.

Antimicrobial and Antifungal Activity

Pyrazoline and pyrazole derivatives have shown significant antimicrobial and antifungal activities. These compounds, synthesized from α,β-unsaturated ketones, exhibit broad-spectrum efficacy against Gram-negative and Gram-positive bacteria, as well as yeast-like fungi, highlighting their potential as novel antimicrobial agents Hassan, 2013.

Anti-HIV Activity

New 5-substituted piperazinyl-4-nitroimidazole derivatives have been developed as potential non-nucleoside reverse transcriptase inhibitors for HIV treatment. These compounds, evaluated for anti-HIV-1 and anti-HIV-2 activity, underline the therapeutic promise of piperazinyl derivatives in antiviral research Al-Masoudi et al., 2007.

Mycobacterium Tuberculosis DNA GyrB Inhibition

Benzofuran and benzo[d]isothiazole derivatives have been investigated for their inhibitory activity against Mycobacterium tuberculosis DNA GyrB. These compounds, designed through molecular hybridization, exhibit potent in vitro antitubercular activity, showcasing a novel approach to tuberculosis treatment Reddy et al., 2014.

Green Synthesis and Crystal Structure Analysis

An eco-friendly microwave-assisted synthesis method has been developed for producing 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone. This study emphasizes the efficiency of green synthesis techniques and provides crystal structure analysis, contributing to the understanding of molecular interactions and stability Said et al., 2020.